Sodium bisulfite
Sodium bisulfite
Sodium bisulfite appears as white crystals or crystalline powder. Slight sulfurous odor. Specific gravity 1.48. Strong irritant to skin and tissue.
Sodium bisulfite solution appears as an aqueous solution with a faint sulfurous odor. Corrosive to aluminum. Used in the manufacture of other chemicals, in food processing, in photography, and in many other fields.
Sodium hydrogensulfite is an inorganic sodium salt having hydrogensulfite as the counterion. It has a role as a mutagen, an allergen, a reducing agent, a food antioxidant and a food colour retention agent. It is an inorganic sodium salt and a sulfite salt. It contains a hydrogensulfite.
Sodium bisulfite has been used externally for parasitic skin diseases and as a gastrointestinal antiseptic.
Sodium bisulfite solution appears as an aqueous solution with a faint sulfurous odor. Corrosive to aluminum. Used in the manufacture of other chemicals, in food processing, in photography, and in many other fields.
Sodium hydrogensulfite is an inorganic sodium salt having hydrogensulfite as the counterion. It has a role as a mutagen, an allergen, a reducing agent, a food antioxidant and a food colour retention agent. It is an inorganic sodium salt and a sulfite salt. It contains a hydrogensulfite.
Sodium bisulfite has been used externally for parasitic skin diseases and as a gastrointestinal antiseptic.
Brand Name:
Vulcanchem
CAS No.:
7631-90-5
VCID:
VC21176721
InChI:
InChI=1S/Na.H2O3S/c;1-4(2)3/h;(H2,1,2,3)/q+1;/p-1
SMILES:
OS(=O)[O-].[Na+]
Molecular Formula:
NaHSO3
HNaO3S
HNaO3S
Molecular Weight:
104.06 g/mol
Sodium bisulfite
CAS No.: 7631-90-5
Cat. No.: VC21176721
Molecular Formula: NaHSO3
HNaO3S
Molecular Weight: 104.06 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sodium bisulfite appears as white crystals or crystalline powder. Slight sulfurous odor. Specific gravity 1.48. Strong irritant to skin and tissue. Sodium bisulfite solution appears as an aqueous solution with a faint sulfurous odor. Corrosive to aluminum. Used in the manufacture of other chemicals, in food processing, in photography, and in many other fields. Sodium hydrogensulfite is an inorganic sodium salt having hydrogensulfite as the counterion. It has a role as a mutagen, an allergen, a reducing agent, a food antioxidant and a food colour retention agent. It is an inorganic sodium salt and a sulfite salt. It contains a hydrogensulfite. Sodium bisulfite has been used externally for parasitic skin diseases and as a gastrointestinal antiseptic. |
|---|---|
| CAS No. | 7631-90-5 |
| Molecular Formula | NaHSO3 HNaO3S |
| Molecular Weight | 104.06 g/mol |
| IUPAC Name | sodium;hydrogen sulfite |
| Standard InChI | InChI=1S/Na.H2O3S/c;1-4(2)3/h;(H2,1,2,3)/q+1;/p-1 |
| Standard InChI Key | DWAQJAXMDSEUJJ-UHFFFAOYSA-M |
| Isomeric SMILES | OS(=O)[O-].[Na+] |
| SMILES | OS(=O)[O-].[Na+] |
| Canonical SMILES | OS(=O)[O-].[Na+] |
| Boiling Point | Decomposes (NIOSH, 2024) greater than 212 °F at 760 mmHg (USCG, 1999) 104 °C decomposes Decomposes |
| Colorform | White crystal or crystalline powder GRANULAR POWDER |
| Melting Point | Decomposes (NIOSH, 2024) less than 32 °F (USCG, 1999) Decomposes decomposes |
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